Cas no 2138106-38-2 (3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine)

• Product Name: 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine
• CAS No: 2138106-38-2
• MF: C₁₂H₁₈BrNS
• MW: 288.247021198273
• CID: 6276185
• PubChem ID: 165498612
• Update Time: 2025-10-28

3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158329
• 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine
• 2138106-38-2

• Inchi： 1S/C12H18BrNS/c1-8-3-4-9(14-2)7-10(8)12-11(13)5-6-15-12/h5-6,8-10,14H,3-4,7H2,1-2H3
• InChI Key： BLRPOQUPAPVNBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1CC(CCC1C)NC

Computed Properties

• Exact Mass: 287.03433g/mol
• Monoisotopic Mass: 287.03433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine

Introduction to 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine (CAS No. 2138106-38-2)

3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138106-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiophene ring system, which is a heterocyclic structure consisting of sulfur and carbon atoms. The strategic positioning of a bromine substituent at the 3-position of the thiophene ring and the presence of dimethyl groups on the cyclohexane backbone contribute to its unique chemical properties and potential biological activities.

The molecular framework of 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine incorporates elements that are frequently explored in drug discovery efforts. The bromothiophene moiety is particularly noteworthy, as it serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of derivatives with tailored pharmacological profiles.

The cyclohexane ring in this compound is substituted at both the N and C4 positions with methyl groups. This substitution pattern not only influences the steric environment around the molecule but also modulates its solubility and metabolic stability. Such structural features are often deliberately incorporated to enhance binding affinity to biological targets or to improve pharmacokinetic properties, which are critical factors in drug development.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules containing thiophene derivatives. Thiophenes and their analogs have been extensively studied for their role in various biological processes, including modulation of enzyme activity, receptor binding, and antioxidant properties. The bromine atom in 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine further enhances its utility as a scaffold for medicinal chemistry investigations, allowing for rapid diversification of the chemical library through transition-metal-catalyzed reactions.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where structural modifications are guided by insights from bioinformatics and computational modeling. The combination of a bromothiophene core with alkylated amine functionalities makes 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine an attractive candidate for further exploration in this context.

Recent studies have highlighted the role of thiophene-based compounds in addressing unmet medical needs across multiple therapeutic areas. For instance, derivatives of bromothiophenes have shown promise in anticancer research due to their ability to interfere with key signaling pathways involved in tumor growth and progression. The structural motifs present in 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine align well with these findings, suggesting that it may exhibit similar bioactivities or serve as a precursor for compounds with enhanced efficacy.

The synthesis of 3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include bromination of a thiophene precursor, followed by functional group interconversions to introduce the cyclohexane amine moiety. The use of palladium-catalyzed cross-coupling reactions is often employed to construct the desired carbon-carbon bonds with high precision. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for industrial-scale production if required.

The physicochemical properties of this compound are also worth mentioning. The presence of both polar amine and non-polar alkyl groups results in a molecule that may exhibit balanced solubility characteristics across different solvents. This property is advantageous for both laboratory-scale investigations and potential formulation into pharmaceutical products. Additionally, computational studies have been utilized to predict relevant parameters such as LogP (logarithm of partition coefficient), pKa (acid dissociation constant), and metabolic stability, which are essential for assessing drug-likeness.

In conclusion,3-(3-bromothiophen-2-yl)-N,4-dimethylcyclohexan-1-amine (CAS No. 2138106-38-2) represents a promising scaffold for medicinal chemistry endeavors. Its unique structural features—comprising a brominated thiophene ring system coupled with an N-substituted cyclohexane amine—position it as a valuable building block for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic techniques, compounds like this one are likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.